Cas no 1643953-00-7 (4-Methylumbelliferyl alpha-d-xylopyranoside)

• Product Name: 4-Methylumbelliferyl alpha-d-xylopyranoside
• CAS No: 1643953-00-7
• MF: C₁₅H₁₆O₇
• MW: 308.283345222473
• CID: 5151847
• PubChem ID: 91658987
• Update Time: 2023-08-23

4-Methylumbelliferyl alpha-d-xylopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Methylumbelliferyl alpha-d-xylopyranoside
• 7-(alpha-D-Xylopyranosyloxy)-4-methylcoumarin
• 1643953-00-7
• 2H-1-Benzopyran-2-one, 4-methyl-7-(α-D-xylopyranosyloxy)-

• Inchi： 1S/C15H16O7/c1-7-4-12(17)22-11-5-8(2-3-9(7)11)21-15-14(19)13(18)10(16)6-20-15/h2-5,10,13-16,18-19H,6H2,1H3/t10-,13+,14-,15-/m1/s1
• InChI Key： JWIYLOHVJDJZOQ-AQNFWKISSA-N
• SMILES： O1C[C@H]([C@@H]([C@H]([C@H]1OC1=CC=C2C(C)=CC(=O)OC2=C1)O)O)O

Computed Properties

• Exact Mass: 308.08960285g/mol
• Monoisotopic Mass: 308.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 572.1±50.0 °C(Predicted)
• pka: 12.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides